Cas no 2649068-63-1 (2-(1-isocyanatocyclopropyl)pyrimidine)

• Product Name: 2-(1-isocyanatocyclopropyl)pyrimidine
• CAS No: 2649068-63-1
• MF: C₈H₇N₃O
• MW: 161.160681009293
• CID: 6016055
• PubChem ID: 165707750
• Update Time: 2025-11-01

2-(1-isocyanatocyclopropyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-(1-isocyanatocyclopropyl)pyrimidine
• 2649068-63-1
• EN300-1766930

• Inchi： 1S/C8H7N3O/c12-6-11-8(2-3-8)7-9-4-1-5-10-7/h1,4-5H,2-3H2
• InChI Key： CIQSMXNUENFWBJ-UHFFFAOYSA-N
• SMILES： O=C=NC1(C2N=CC=CN=2)CC1

Computed Properties

• Exact Mass: 161.058911855g/mol
• Monoisotopic Mass: 161.058911855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 55.2Ų

Additional information on 2-(1-isocyanatocyclopropyl)pyrimidine

Introduction to 2-(1-isocyanatocyclopropyl)pyrimidine (CAS No. 2649068-63-1)

2-(1-isocyanatocyclopropyl)pyrimidine, identified by the Chemical Abstracts Service Number (CAS No.) 2649068-63-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrimidine class, which is well-documented for its broad spectrum of biological activities and utility in drug development. The unique structural feature of 2-(1-isocyanatocyclopropyl)pyrimidine lies in its isocyanate functional group attached to a cyclopropyl ring, which positions it as a versatile intermediate in synthetic chemistry and a potential building block for novel therapeutic agents.

The significance of this compound is further underscored by its potential applications in the design of small-molecule inhibitors targeting various disease pathways. Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds, particularly pyrimidines, in addressing unmet medical needs. The presence of the isocyanate moiety in 2-(1-isocyanatocyclopropyl)pyrimidine introduces reactivity that can be leveraged to form covalent bonds with biological targets, making it a promising candidate for developing targeted therapies.

In the realm of academic research, 2-(1-isocyanatocyclopropyl)pyrimidine has been explored as a precursor for synthesizing more complex molecules with tailored pharmacological properties. The cyclopropyl ring, known for its stability and ability to engage in favorable interactions with biological receptors, enhances the compound's potential as a pharmacophore. Studies have demonstrated that modifications at the cyclopropyl position can significantly influence the binding affinity and selectivity of drug candidates.

One of the most compelling aspects of 2-(1-isocyanatocyclopropyl)pyrimidine is its role in the development of novel antiviral and anticancer agents. The pyrimidine scaffold is a cornerstone in antiviral drug design, with several FDA-approved medications featuring this core structure. By incorporating an isocyanate group, researchers can explore new chemical space, potentially leading to drugs with improved efficacy and reduced side effects. The isocyanate functionality also allows for facile derivatization, enabling the creation of libraries of compounds for high-throughput screening.

Recent publications have begun to elucidate the mechanistic aspects of 2-(1-isocyanatocyclopropyl)pyrimidine-based compounds. For instance, researchers have investigated its interaction with enzymes involved in DNA replication and repair, suggesting its potential as an inhibitor in oncology applications. Additionally, the compound has shown promise in preclinical studies as a modulator of inflammatory pathways, making it relevant for therapeutic strategies targeting autoimmune diseases.

The synthesis of 2-(1-isocyanatocyclopropyl)pyrimidine presents both challenges and opportunities. The isocyanate group is highly reactive and requires careful handling under controlled conditions to prevent unwanted side reactions. However, advances in synthetic methodologies have made it possible to generate this compound with high purity and yield. Techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to streamline the synthesis process, making it more accessible for industrial-scale production.

The pharmacokinetic properties of derivatives derived from 2-(1-isocyanatocyclopropyl)pyrimidine are also under active investigation. Understanding how these compounds are absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing their therapeutic potential. Computational modeling has emerged as a powerful tool in predicting ADME profiles early in the drug discovery process, allowing researchers to prioritize candidates with favorable properties.

Future directions in the study of 2-(1-isocyanatocyclopropyl)pyrimidine include exploring its role in next-generation drug delivery systems. Nanotechnology-based approaches have shown great promise in enhancing drug bioavailability and targeting specificity. By integrating 2-(1-isocyanatocyclopropyl)pyrimidine into polymeric nanoparticles or liposomes, researchers aim to develop formulations that improve therapeutic outcomes while minimizing systemic toxicity.

The regulatory landscape surrounding 2-(1-isocyanatocyclopropyl)pyrimidine and its derivatives continues to evolve. Regulatory agencies such as the FDA and EMA provide guidelines for the safe handling and clinical evaluation of new chemical entities. Compliance with these regulations ensures that promising compounds like 2-(1-isocyanatocyclopropyl)pyrimidine can progress through preclinical and clinical trials efficiently.

In conclusion,2-(1-isocyanatocyclopropyl)pyrimidine (CAS No. 2649068-63-1) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. Its role as an intermediate in drug synthesis underscores its importance in addressing various medical conditions. As research continues to uncover new insights into its biology and chemistry,this compound holds promise for shaping the future of medicine.